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Abstract

Tetraoctyltin (CAS No. 3590-84-9), a tetra-substituted organotin compound, is primarily
utilized as an intermediate in the synthesis of organotin stabilizers for PVC and as a catalyst.
While generally considered less toxic than its tri- and di-substituted counterparts, its
environmental persistence, potential for degradation into more toxic forms, and impact on
biological systems warrant a thorough toxicological and ecotoxicological assessment. This
guide provides a comprehensive overview of the available data on the environmental fate and
impact of tetraoctyltin, with a focus on its physicochemical properties, environmental
persistence, bioaccumulation potential, and toxicological effects. Due to the limited availability
of specific data for tetraoctyltin, information on its primary degradation products, trioctyltin and
dioctyltin, is also included to provide a more complete risk profile.

Physicochemical Properties

A fundamental understanding of the physicochemical properties of tetraoctyltin is essential for
predicting its environmental distribution and behavior.
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Property Value Reference
Molecular Formula Cs2HesSn [1]
Molecular Weight 571.59 g/mol [1]
Clear to yellow liquid, may be
Appearance ] [2]
slightly hazy
Density 0.98 g/cm?3 [3]
Boiling Point 549.4 °C at 760 mmHg [3]
Flash Point 282 °C [3]
Vapor Pressure 0 Pa at 25°C [3]
LogP (Octanol-Water Partition
12.87720 [3]

Coefficient)

Water Solubility

Information not available

Solubility

Soluble in Chloroform,

Sparingly soluble in Ethyl

[3]

Acetate

Environmental Fate

The environmental fate of tetraoctyltin is governed by its persistence in various environmental
compartments and its degradation into other organotin compounds.

Environmental Persistence and Degradation

Tetra-substituted organotins like tetraoctyltin are known to be relatively non-toxic but can
slowly decompose or metabolize into more toxic tri- and di-substituted compounds[4]. The
primary degradation pathway is sequential dealkylation, where the octyl groups are
progressively cleaved from the tin atom. This process can be mediated by both biotic
(microbial) and abiotic (photodegradation) factors.

Degradation Pathway of Tetraoctyltin:
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Figure 1: Sequential dealkylation pathway of tetraoctyltin.

Quantitative data on the half-life of tetraoctyltin in various environmental matrices is scarce.
However, studies on other organotin compounds suggest that degradation is generally slow in
sediments[5].

Bioaccumulation and Mobility

The high LogP value of tetraoctyltin (12.88) suggests a strong potential for bioaccumulation in
the fatty tissues of organisms[3]. While specific Bioconcentration Factor (BCF) or
Bioaccumulation Factor (BAF) values for tetraoctyltin are not readily available, data for
dioctyltin compounds indicate a potential for bioaccumulation, although it is considered to be
non-existent or low for some derivatives[6]. Dioctyltin derivatives have been listed as
substances of very high concern due to their reproductive toxicity[7].

The mobility of tetraoctyltin in soil is expected to be low due to its high lipophilicity, leading to
strong adsorption to soil organic matter.

Ecotoxicity

The ecotoxicity of tetraoctyltin and its degradation products is a significant concern for aquatic
and terrestrial ecosystems.

Test Organism Endpoint Value Reference

Dioctyltin Compounds

Algae (growth

72-h EC > 1.1 pgiL 6
inhibition) > Ho o]

Algae (growth

72-h NOEC 0.62 pg/L 6
inhibition) HO e
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Note: Specific ecotoxicity data for tetraoctyltin is limited. The data presented is for its
degradation product, dioctyltin.

Mammalian Toxicity

Organotin compounds, including tetraoctyltin, can exert a range of toxic effects in mammals.
While tetra-substituted forms are generally less acutely toxic, their degradation products,
particularly tri- and di-substituted organotins, are of greater concern.

Endpoint Value Species Reference

Acute Oral LDso >4000 mg/kg Rat [8]

Organotin compounds are known to be immunotoxic and neurotoxic[9]. Studies have shown
that trioctyltin chloride and tetraoctyltin did not induce atrophy of lymphoid organs in rats[9].
However, other organotins have been shown to cause a depression in the humoral immune
response[9].

Mechanism of Action: Endocrine Disruption

A significant concern with many organotin compounds is their potential to act as endocrine
disruptors. Tributyltin (TBT) and triphenyltin (TPT), which are structurally related to the
degradation products of tetraoctyltin, have been shown to act as agonists for the Retinoid X
Receptor (RXR) and Peroxisome Proliferator-Activated Receptor y (PPARY)[10]. This dual
agonism can lead to the differentiation of adipocytes, suggesting a role as obesogens[10].

The activation of the RXR-PPARYy heterodimer by organotins disrupts normal endocrine
signaling pathways, which can have wide-ranging effects on development, reproduction, and
metabolism.
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Figure 2: Signaling pathway of organotin-induced endocrine disruption.
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Experimental Protocols

Detailed experimental protocols are crucial for the accurate assessment of the environmental
fate and impact of tetraoctyltin. The following sections outline standardized methodologies
applicable to this compound.

Environmental Fate Testing

6.1.1. Biodegradation in Soil

A standardized method for assessing the biodegradation of chemicals in soil is outlined in
OECD Guideline 307 (Aerobic and Anaerobic Transformation in Solil).

» Objective: To determine the rate of aerobic and anaerobic degradation of tetraoctyltin in

soil.
» Methodology:
o Radiolabeled (e.g., 1*C) tetraoctyltin is applied to fresh soil samples.

o The soil samples are incubated under controlled aerobic or anaerobic conditions
(temperature, moisture).

o At various time intervals, soil samples are extracted and analyzed to determine the
concentration of the parent compound and its degradation products.

o Analysis is typically performed using High-Performance Liquid Chromatography (HPLC)
with radiometric detection or Liquid Scintillation Counting (LSC).

o The rate of degradation and the half-life (DTso) are calculated.

Ecotoxicity Testing

6.2.1. Acute Immobilisation Test for Daphnia sp.
This test is performed according to OECD Guideline 202.

o Objective: To determine the acute toxicity of tetraoctyltin to Daphnia magna.
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o Methodology:

o Young daphnids (<24 hours old) are exposed to a range of concentrations of tetraoctyltin
in a static system for 48 hours.

o The number of immobilized daphnids is recorded at 24 and 48 hours.

o The median effective concentration (ECso), which is the concentration that immobilizes
50% of the daphnids, is calculated.

6.2.2. Algal Growth Inhibition Test

This test follows OECD Guideline 201.

» Objective: To determine the effect of tetraoctyltin on the growth of freshwater algae.
o Methodology:

o Exponentially growing cultures of a selected algal species (e.g., Pseudokirchneriella
subcapitata) are exposed to various concentrations of tetraoctyltin for 72 hours.

o Algal growth is measured at 24, 48, and 72 hours by cell counting or a surrogate

measurement like fluorescence.
o The ECso for growth rate inhibition is calculated.
6.2.3. Fish, Acute Toxicity Test
This test is conducted based on OECD Guideline 203.
o Objective: To determine the acute lethal toxicity of tetraoctyltin to fish.
o Methodology:

o Fish (e.g., Rainbow Trout, Oncorhynchus mykiss) are exposed to a range of
concentrations of tetraoctyltin in a semi-static or flow-through system for 96 hours.

o Mortality is recorded at 24, 48, 72, and 96 hours.
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o The median lethal concentration (LCso), which is the concentration that is lethal to 50% of

the fish, is calculated.

Bioaccumulation Testing

6.3.1. Bioconcentration: Flow-Through Fish Test
This test is performed according to OECD Guideline 305.
o Objective: To determine the bioconcentration factor (BCF) of tetraoctyltin in fish.
o Methodology:
o The test consists of two phases: uptake and depuration.

o During the uptake phase, fish are exposed to a constant, low concentration of
tetraoctyltin in a flow-through system.

o Fish and water samples are taken at regular intervals and analyzed for the concentration
of the test substance.

o After the uptake phase, the remaining fish are transferred to clean water for the depuration
phase, and the decrease in the concentration of the substance in the fish is monitored.

o The BCF is calculated as the ratio of the concentration of the substance in the fish to the
concentration in the water at steady-state.

Analytical Methodology for Organotin Compounds

The analysis of organotin compounds in environmental matrices typically involves extraction,
derivatization, and chromatographic separation with sensitive detection.

Workflow for Organotin Analysis in Soil/Sediment:

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b036588?utm_src=pdf-body
https://www.benchchem.com/product/b036588?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Soil/Sediment Sample

Solvent Extraction
(e.g., with tropolone)

Derivatization
(e.g., Ethylation with NaBEt4)

Clean-up
(e.g., Silica Gel Column)

GC-MS Analysis

Data Analysis
(Quantification)

Click to download full resolution via product page

Figure 3: General workflow for the analysis of organotin compounds in soil or sediment.
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A common method involves Gas Chromatography-Mass Spectrometry (GC-MS)[11].

o Extraction: The soil or sediment sample is extracted with an organic solvent (e.g., a mixture
of diethyl ether and hexane) containing a chelating agent like tropolone to improve the
extraction efficiency of polar organotin species[11].

» Derivatization: The organotin compounds in the extract are converted to more volatile and
thermally stable derivatives (e.g., ethylated or pentylated derivatives) to make them suitable
for GC analysis. Sodium tetraethylborate (NaBEts) is a common derivatizing agent[11].

o Clean-up: The derivatized extract is cleaned up using techniques like silica gel column
chromatography to remove interfering substances[11].

o GC-MS Analysis: The cleaned-up extract is injected into a gas chromatograph for separation
of the different organotin compounds. A mass spectrometer is used for detection and
quantification, providing high sensitivity and selectivity.

Conclusion

Tetraoctyltin, while less acutely toxic than its lower alkylated homologues, represents a
potential long-term environmental concern due to its persistence and its degradation into more
toxic tri- and dioctyltin compounds. Its high lipophilicity suggests a significant potential for
bioaccumulation. The endocrine-disrupting capabilities of its degradation products, through the
activation of the RXR-PPARYy pathway, highlight a specific mechanism of toxicity that can have
sublethal effects at low concentrations.

The lack of comprehensive, publicly available data on the environmental fate and ecotoxicity of
tetraoctyltin underscores the need for further research to accurately assess its environmental
risk. The standardized experimental protocols outlined in this guide provide a framework for
generating the necessary data to fill these knowledge gaps and to support informed regulatory
decisions. Researchers and professionals in drug development should be aware of the
potential for organotin compounds to interfere with nuclear receptor signaling, a mechanism
that is also relevant in pharmacological research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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